Cas no 15647-11-7 (Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl-)

Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl- structure
15647-11-7 structure
Product Name:Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl-
CAS No:15647-11-7
MF:C10H21NO
MW:171.279843091965
CID:205732
PubChem ID:85889
Update Time:2025-04-19

Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,3-(aminomethyl)-3,5,5-trimethyl-
    • 3-(aminomethyl)-3,5,5-trimethylcyclohexan-1-ol
    • 3-aminomethyl-3,5,5-trimethylcyclohexan-1-ol
    • 3-Aminomethyl-3,5,5-trimethylcyclohexanol
    • 3-(aminomethyl)-3,5,5-trimethylcyclohexanol
    • SCHEMBL196497
    • EINECS 239-717-0
    • Cyclohexanol, 3-(aminomethyl)-3,5,5-trimethyl-
    • YFEAYNIMJBHJCM-UHFFFAOYSA-N
    • DTXSID30864612
    • NS00052348
    • 15647-11-7
    • AKOS024287543
    • Inchi: 1S/C10H21NO/c1-9(2)4-8(12)5-10(3,6-9)7-11/h8,12H,4-7,11H2,1-3H3
    • InChI Key: YFEAYNIMJBHJCM-UHFFFAOYSA-N
    • SMILES: OC1CC(C)(C)CC(C)(CN)C1

Computed Properties

  • Exact Mass: 171.16243
  • Monoisotopic Mass: 171.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 1.4

Experimental Properties

  • Density: 0.9690
  • Melting Point: 45.5°C
  • Boiling Point: 301.29°C (rough estimate)
  • Flash Point: 102.2°C
  • Refractive Index: 1.4904
  • PSA: 46.25
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